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Compound of Interest

Compound Name:
3-(Methylamino)-4-nitrobenzoic

acid

Cat. No.: B1604077 Get Quote

An In-depth Technical Guide to the Material Safety of 3-(Methylamino)-4-nitrobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for 3-
(Methylamino)-4-nitrobenzoic acid (CAS No. 214778-10-6), a compound of interest in

chemical synthesis and research. The following sections detail its hazards, safe handling

procedures, and emergency response protocols, synthesized from authoritative sources to

ensure scientific integrity and promote a culture of safety in the laboratory.

Chemical Identification
IUPAC Name: 3-(methylamino)-4-nitrobenzoic acid

Molecular Formula: C₈H₈N₂O₄[1]

Molecular Weight: 196.16 g/mol [1]

CAS Number: 214778-10-6[1]

Synonyms: Benzoic acid, 3-(methylamino)-4-nitro-

Structural Representation:
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Hazard Identification
3-(Methylamino)-4-nitrobenzoic acid is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). A clear

understanding of these hazards is paramount for safe handling.

GHS Signal Word:Warning[1]

GHS Pictogram:

Irritant (Exclamation Mark)[1]

GHS Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Hazard Categories:[1]

Acute Toxicity, Oral: Category 4

Skin Irritation: Category 2

Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3

First-Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure. The following protocols

are recommended.

Inhalation: If dust is inhaled, move the individual to fresh air. If breathing becomes difficult,

administer oxygen. In the case of respiratory arrest, provide artificial respiration and seek
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immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and copious amounts of water. If skin irritation persists, consult a

physician.[2][3]

Eye Contact: Immediately flush the eyes with plenty of clean water for at least 15 minutes,

holding the eyelids open. It is imperative to seek medical attention following eye contact.[2]

[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2]

Emergency First-Aid Workflow

Exposure Route

Immediate Actions
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Caption: Emergency first-aid response workflow.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3]

Specific Hazards from Combustion: Combustion may produce toxic fumes, including carbon

oxides and nitrogen oxides.[4]

Protective Equipment for Firefighters: Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[2][4]

Accidental Release Measures
Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas. Ensure

adequate ventilation and wear appropriate personal protective equipment, including

chemical-impermeable gloves, safety goggles, and a respirator. Evacuate personnel to safe

areas.[2][3]

Environmental Precautions: Prevent the chemical from entering drains or waterways.

Discharge into the environment should be avoided.[2]

Methods for Cleaning Up: Carefully sweep up the spilled material without creating dust.

Place the collected material in a suitable, closed container for disposal.[2][4]

Handling and Storage
Safe Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid contact

with skin and eyes and prevent the formation of dust and aerosols. Wear appropriate

protective clothing.[2][4][5]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[4][6] Keep away from incompatible materials.

Exposure Controls and Personal Protection
Engineering Controls: A laboratory fume hood or other form of local exhaust ventilation is

recommended to minimize exposure.[6] Eyewash stations and safety showers should be

readily accessible.[7]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles that conform to EN166 (EU) or

NIOSH (US) standards.[4][6]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing to prevent skin exposure.[3][4]

Respiratory Protection: If engineering controls are insufficient, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with a particulate filter.[3][4]

Physical and Chemical Properties
Property Value Source

Molecular Formula C₈H₈N₂O₄ [1]

Molecular Weight 196.16 g/mol [1]

Physical Form Solid, powder/crystal [8]

Color Light yellow to amber [8]

Stability and Reactivity
Chemical Stability: The material is stable under recommended storage conditions.[4]

Conditions to Avoid: No specific data is available for this isomer, but similar compounds

suggest avoiding exposure to light and excess heat.[4]

Incompatible Materials: Strong oxidizing agents.[4][6]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide, carbon dioxide, and nitrogen oxides can be expected.[4]

Toxicological Information
The toxicological properties of 3-(Methylamino)-4-nitrobenzoic acid have not been

exhaustively investigated. The GHS classification is based on available data and structural

similarities to other compounds.[3]
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Acute Toxicity: Harmful if swallowed (Oral, Category 4).[1]

Skin Corrosion/Irritation: Causes skin irritation (Category 2).[1]

Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2A).[1]

Respiratory Sensitization: May cause respiratory irritation (STOT SE, Category 3).[1]

Carcinogenicity: No components of this product at levels greater than or equal to 0.1% are

identified as probable, possible, or confirmed human carcinogens by IARC.[3]

Disposal Considerations
Waste Treatment: Dispose of this material through a licensed professional waste disposal

service. It is recommended to burn the material in a chemical incinerator equipped with an

afterburner and scrubber.[3]

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local, state, and federal regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-(Methylamino)-4-nitrobenzoic acid material safety
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[https://www.benchchem.com/product/b1604077#3-methylamino-4-nitrobenzoic-acid-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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